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This technical support center provides troubleshooting guides and frequently asked questions

to help researchers, scientists, and drug development professionals resolve common

namespace and node browsing issues encountered while working with .NET OPC applications.

Troubleshooting Guides
This section offers step-by-step guidance to diagnose and resolve specific problems related to

OPC namespace and node browsing.

Issue: OPC Client Fails to Browse the Server's Address
Space
Symptoms:

The client application cannot see any nodes or a very limited number of nodes.

An error message such as "Failed to browse" or "Cannot connect to the server" is displayed.

The application hangs or becomes unresponsive during a browse operation.

Possible Causes:

Incorrect server endpoint URL.

Firewall blocking the connection.
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Security and authentication issues.

DCOM configuration problems (for OPC Classic).

Troubleshooting Protocol:

Verify Server Endpoint URL:

Ensure the endpoint URL in the client configuration exactly matches the one provided by

the OPC server.

Check for typos or incorrect protocols (e.g., opc.tcp:// vs. http://).

Check Firewall Settings:

Temporarily disable the firewall on both the client and server machines to see if the issue

is resolved.

If the firewall is the cause, create inbound rules on the server to allow traffic on the OPC

UA port (typically 4840). On the client, create corresponding outbound rules.

Review Security Configuration:

Ensure the client's security certificate is trusted by the server and vice-versa.

Verify that the user account the client is running under has the necessary permissions to

access the OPC server. Some servers may allow anonymous browsing but restrict access

to certain nodes.[1][2]

DCOM Configuration (for OPC Classic):

If you are using OPC DA, HDA, or A&E, DCOM settings must be correctly configured on

both the client and server.

Use the dcomcnfg utility to check permissions for "My Computer" properties, specifically

the Default Properties, Default Protocols, and COM Security tabs.

Ensure the user account has remote launch and activation permissions.[1][3][4]
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Troubleshooting Workflow for Connection and Browsing Issues
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Caption: Troubleshooting workflow for initial browsing failures.

Frequently Asked Questions (FAQs)
Q1: My .NET OPC client can connect to the server, but after a server restart, it can no longer

find previously accessed nodes. Why is this happening?
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A1: This issue is often caused by dynamic namespace indexes. Some OPC servers regenerate

their namespace table upon restart, which can change the numerical index for a given

namespace URI. If your client application stores NodeIds with hardcoded namespace indexes

(e.g., ns=2;i=10934), these will become invalid if the index changes (e.g., to ns=4;i=10934).[5]

Solution: Instead of storing NodeIds with potentially dynamic namespace indexes, you should

store them with their corresponding namespace URIs. The OPC UA specification provides the

ExpandedNodeId type for this purpose.[5] Before performing operations like reading or writing,

your client should:

Read the server's current namespace array.

Find the current index for the stored namespace URI.

Construct the NodeId with the correct, current namespace index.

Another approach is to re-browse the server's address space to find the desired nodes after a

connection is re-established.

Q2: I am getting a BadNodeIdUnknown error when trying to browse a specific node, even

though I can see it with another OPC client like UaExpert. What could be the cause?

A2: This error indicates that the server does not recognize the NodeId you are trying to access.

Several factors could lead to this situation:

Incorrect Namespace Index: As mentioned in the previous question, a dynamic namespace

index might be the culprit.[6]

Session-Related Issues: The server's state might have changed, or there could be a problem

with the client's session. Sometimes, restarting the OPC server is the only way to resolve

this if the server has entered a faulty state.[6]

Continuation Points: For servers with a large number of nodes, browsing is done in chunks

using continuation points. Your client might not be correctly handling these continuation

points, leading to an incomplete list of nodes.
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Server-Side Logic: The node might only be available under specific server conditions that are

met when you are using a tool like UaExpert but not your custom client.

Troubleshooting Steps:

Implement logic to handle dynamic namespace indexes as described in Q1.

If the error is intermittent, investigate the server's logs for any reported issues.[6]

Ensure your browsing logic correctly handles and loops through continuation points until a

null continuation point is received.

Q3: What is the difference between lazy and eager fetching when browsing nodes, and what

are the performance implications?

A3:

Lazy Fetching: This approach involves fetching nodes on demand. For example, a tree view

in a client application would only fetch the children of a parent node when the user expands

it. This is the generally recommended approach as it minimizes the initial load on the server.

[7]

Eager Fetching: This involves trying to browse and cache all or a large portion of the server's

address space at once. This can create significant performance issues for the server,

especially with large and complex address spaces.[7]

For optimal performance, it is recommended to use lazy fetching and, when you need to

browse multiple nodes at the same level, to put them all in a single BrowseRequest instead of

sending multiple requests for each node.[7]

Q4: What are some best practices for managing namespaces in a large, multi-site OPC UA

deployment?

A4: For large-scale systems, a well-defined namespace strategy is crucial.

Avoid Using Namespaces for Hierarchy: It is not recommended to model your physical

hierarchy (e.g., Enterprise/Country/Site) directly within the namespace name itself.[8]
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Use the Address Space for Hierarchy: Instead, use folders and objects within the OPC UA

address space to represent your hierarchical structure.[8]

Consistent Namespace URIs: Use unique and persistent NamespaceUris for different

information models or device types. The OPC Foundation provides guidelines for creating

these URIs.[9]

Minimize the Number of Namespaces: Creating hundreds of namespaces can be more

resource-intensive on the server than managing many nodes within a single namespace.[10]

Centralized Information Model: In a multi-controller setup where each controller is its own

OPC server, you will have individual namespaces. To create a unified namespace, you may

need an aggregation layer, such as a central Ignition gateway or an MQTT broker, to bring

the data into a single, cohesive address space.[8]

Logical Relationship of Namespace Management
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Caption: Client-side handling of dynamic server namespaces.

Quantitative Data Summary
At present, the common issues with namespace and node browsing are primarily qualitative.

However, when troubleshooting performance, consider the following parameters:
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Parameter
Recommended
Value/Practice

Rationale

Operation Timeout 5-15 seconds

A reasonable timeout to

prevent the client from hanging

on a non-responsive server,

but long enough for complex

browse operations.

Security Token Lifetime
Request new token at 75% of

lifetime

Prevents valid messages from

being discarded due to clock

differences or network latency.

[11]

Nodes per Browse Request
As many as needed at a given

level

Reduces network overhead by

bundling multiple node browse

operations into a single

request.[7]

Subscription Keep-Alive 10-30 seconds

Regularly checks the

connection status to detect

and recover from network

interruptions.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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